Cas no 1807012-25-4 (Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate
• CAS No: 1807012-25-4
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4893250
• Update Time: 2025-10-28

Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10F2INO2/c1-3-16-10(15)6-4-7(9(11)12)14-5(2)8(6)13/h4,9H,3H2,1-2H3
• InChI Key： MITNKGNQQQWFJI-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(C(F)F)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate

Research Brief on Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate (CAS: 1807012-25-4)

Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate (CAS: 1807012-25-4) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its potential in the development of novel therapeutics, especially in the areas of oncology and infectious diseases.

The structural features of Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate, including the difluoromethyl and iodo substituents, contribute to its unique reactivity and biological activity. These functional groups enhance the compound's ability to participate in cross-coupling reactions, making it a versatile building block for the construction of complex molecular architectures. Researchers have leveraged this property to synthesize libraries of compounds for high-throughput screening against various biological targets.

Recent publications have demonstrated the application of Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The compound's ability to serve as a precursor for potent kinase inhibitors has been validated through in vitro and in vivo studies, showing promising results in terms of efficacy and selectivity.

In addition to its role in kinase inhibitor development, Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate has been explored in the context of antimicrobial agents. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of resulting compounds, addressing some of the challenges associated with drug resistance. Recent research has identified derivatives of this compound with potent activity against multidrug-resistant bacterial strains.

The synthesis and optimization of Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate have also been the focus of recent methodological advancements. Novel catalytic systems and reaction conditions have been developed to improve the yield and purity of this intermediate, facilitating its broader application in medicinal chemistry. These innovations are expected to accelerate the discovery and development of new therapeutic agents based on this scaffold.

In conclusion, Ethyl 6-(difluoromethyl)-3-iodo-2-methylpyridine-4-carboxylate (CAS: 1807012-25-4) represents a valuable tool in the arsenal of medicinal chemists. Its versatility, combined with the growing body of research supporting its applications, underscores its potential to contribute to the development of next-generation therapeutics. Future studies are likely to further expand its utility, particularly in addressing unmet medical needs in oncology and infectious diseases.